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Compound of Interest

Compound Name: Avitinib

Cat. No.: B593773 Get Quote

For researchers, scientists, and drug development professionals handling Avitinib, a potent

tyrosine kinase inhibitor, ensuring its proper disposal is a critical component of laboratory safety

and environmental responsibility. Adherence to established protocols for cytotoxic waste

management is imperative to mitigate risks of exposure and prevent environmental

contamination. This guide provides a procedural framework for the safe disposal of Avitinib,

aligning with general best practices for hazardous pharmaceutical waste.

Immediate Safety and Handling Precautions
Before commencing any disposal procedure, it is essential to be aware of the hazards

associated with Avitinib. According to its Safety Data Sheet (SDS), Avitinib maleate is

classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause

respiratory irritation[1]. Therefore, all handling and disposal activities must be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure. Personnel

must wear appropriate Personal Protective Equipment (PPE), including but not limited to:

Chemical-resistant gloves (double-gloving is recommended)

Safety goggles or a face shield

A lab coat or protective gown

A respirator mask (P2/N95), particularly when handling powders[2]
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Step-by-Step Disposal Protocol for Avitinib
The following steps outline a comprehensive procedure for the disposal of Avitinib and any

contaminated materials. This protocol is a general guideline and should be adapted to comply

with the specific regulations of your institution and local environmental health and safety (EHS)

authorities.

Segregation at the Source: All materials that have come into contact with Avitinib must be

treated as hazardous cytotoxic waste. This includes unused or expired drug product,

contaminated PPE, labware (e.g., vials, pipettes, flasks), and cleaning materials[2][3].

Segregate this waste immediately at the point of generation to prevent cross-contamination.

Waste Containerization:

Non-sharp solid waste: Dispose of items like contaminated gloves, wipes, and gowns in a

designated, leak-proof hazardous waste container lined with a distinctive bag, often yellow

with a purple stripe or otherwise clearly labeled for cytotoxic waste[4].

Sharps: Any sharps, such as needles or contaminated glass vials, must be placed in a

puncture-resistant sharps container specifically designated for cytotoxic waste, typically

yellow with a purple lid[4].

Liquid Waste: Do not dispose of Avitinib solutions down the drain[3]. Collect all liquid

waste containing Avitinib in a dedicated, sealed, and clearly labeled hazardous waste

container.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

"Cytotoxic," and the specific chemical name "Avitinib." Ensure the label includes the date of

accumulation and any other information required by your institution.

Storage: Store sealed hazardous waste containers in a secure, designated satellite

accumulation area within the laboratory, away from general lab traffic and drains. Ensure

containers are sealed when not in use and do not overfill them (a common rule is to seal

them when they are three-quarters full)[3].

Decontamination:
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Decontaminate all surfaces and equipment that may have come into contact with Avitinib.

A recommended procedure involves a three-step process:

1. Wipe the surface with a detergent solution[3].

2. Rinse with sterile water[3].

3. Wipe with 70% isopropyl alcohol[3].

All cleaning materials used in this process must be disposed of as cytotoxic waste.

Final Disposal: The ultimate disposal of cytotoxic waste is typically high-temperature

incineration[4]. Do not attempt to dispose of this waste through standard laboratory trash or

biohazardous waste streams. Contact your institution's EHS department to schedule a

pickup of the properly containerized and labeled hazardous waste[3].

Quantitative Data Summary
No quantitative data regarding specific disposal parameters for Avitinib was found in the

provided search results. Disposal procedures are guided by the qualitative hazard properties of

the compound.

Property Data

Chemical Name
Avitinib (also known as Abivertinib or AC0010)

[5][6][7]

CAS Number 1557267-42-1[5]

Hazard Classifications

Acute toxicity, oral (Category 4); Skin

corrosion/irritation (Category 2); Serious eye

damage/eye irritation (Category 2A); Specific

target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)[1]

Primary Disposal Method High-Temperature Incineration[4]

Waste Color Coding Yellow and Purple for cytotoxic waste[4]
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Logical Workflow for Avitinib Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Avitinib waste in a laboratory setting.
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Caption: Workflow for the segregation and disposal of Avitinib laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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